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Compound of Interest

Compound Name: Chloromethyl chloroformate

Cat. No.: B116924 Get Quote

Essential Guide to Handling Chloromethyl
Chloroformate
Chloromethyl chloroformate is a highly corrosive and toxic chemical that demands rigorous

safety protocols. This guide provides essential safety and logistical information for researchers,

scientists, and drug development professionals to ensure its safe handling and disposal.

Adherence to these procedures is critical to mitigate the significant health risks associated with

this compound.

Hazard Summary: Chloromethyl chloroformate is classified as acutely toxic upon inhalation

and harmful if swallowed. It causes severe skin burns and eye damage.[1][2] It is also water-

reactive, releasing toxic and corrosive gases upon contact with moisture.[3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent any direct

contact with Chloromethyl chloroformate. The following table summarizes the required PPE.
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Body Part
Personal Protective

Equipment

Specifications and

Standards

Respiratory

Full-face respirator with

appropriate filter or Self-

Contained Breathing

Apparatus (SCBA)

Use a respirator with a type

ABEK (EN 14387) filter for

protection against organic

gases and vapors, inorganic

gases and vapors, sulfur

dioxide, and ammonia. For

emergencies or high

concentrations, a positive

pressure SCBA is required.[4]

Eyes/Face
Tightly fitting safety goggles

and a face shield

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1]

Hands Chemical-resistant gloves

Gloves must be inspected prior

to use and comply with EU

Directive 89/686/EEC and the

standard EN 374.[1] Safety

equipment suppliers can

provide recommendations on

the most protective glove

material.[5]

Body
Fire/flame resistant and

impervious clothing

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[2]

Contaminated work clothes

should be promptly removed

and laundered by informed

individuals.[5]

Feet
Chemical-resistant safety

footwear

Should be worn as part of a

complete protective suit.
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Immediate and appropriate action is crucial in the event of an exposure or spill. The following

table outlines the necessary emergency procedures.

Emergency Situation Immediate Action Required

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If the

victim is not breathing, provide artificial

respiration, but avoid mouth-to-mouth

resuscitation. Seek immediate emergency

medical help.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek immediate medical attention.[1][5]

Eye Contact

Rinse cautiously with water for at least 15-30

minutes, removing contact lenses if present and

easy to do.[1][4] Continue rinsing and consult a

doctor immediately.

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Spill or Leak

Evacuate personnel from the area.[5] Eliminate

all ignition sources.[3] Ventilate the area. Wear

full PPE, including respiratory protection.[1]

Contain the spill using dry, non-combustible

absorbent materials like dry earth, sand, or

vermiculite.[3][5] Do NOT use water.[5] Collect

the absorbed material using non-sparking tools

and place it in a suitable, closed container for

disposal.[1][3]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is essential for minimizing risks.
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Step-by-Step Handling Protocol
Preparation: Before handling, ensure that an emergency eye wash station and safety shower

are readily accessible.[5] All personnel must be trained on the proper handling and storage

procedures for Chloromethyl chloroformate.[5]

Ventilation: Always handle Chloromethyl chloroformate in a well-ventilated area, preferably

within a certified chemical fume hood.[1][6]

Personal Protective Equipment: Don the required PPE as detailed in the table above before

opening the container.

Dispensing: Use non-sparking tools and equipment to prevent ignition.[1] Avoid creating

aerosols or vapors.

Moisture Protection: This chemical is water-reactive.[3] Protect from moisture at all times.[1]

Store under an inert atmosphere if possible.[2]

Post-Handling: After handling, wash hands and any potentially exposed skin areas

thoroughly.[5] Decontaminate all equipment used.

Disposal Plan
Proper disposal of Chloromethyl chloroformate and its contaminated materials is critical to

prevent environmental contamination and ensure safety.

Step-by-Step Disposal Protocol
Waste Collection: Collect all waste, including unused product and contaminated absorbent

materials, in a suitable, clearly labeled, and closed container.[1]

Waste Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials.

Licensed Disposal: The material must be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[1] Do not dispose of it in

drains or the environment.[1]
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Container Disposal: Empty containers should be triple-rinsed (or equivalent) and may be

offered for recycling or reconditioning. Alternatively, puncture the packaging to render it

unusable and dispose of it in a sanitary landfill, or use controlled incineration for combustible

packaging materials.[1]
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Chloromethyl Chloroformate Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Chloromethyl chloroformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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